Cas no 1261889-80-8 (2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol)

• Product Name: 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol
• CAS No: 1261889-80-8
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314481
• CID: 2621782
• PubChem ID: 53220155
• Update Time: 2025-10-29

2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(2-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• 1261889-80-8
• MFCD18314481
• DTXSID60684926
• 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95%
• Methyl 4'-cyano-2-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol

• MDL： MFCD18314481
• Inchi： 1S/C15H10FNO3/c1-20-15(19)10-4-5-12(13(16)6-10)9-2-3-11(8-17)14(18)7-9/h2-7,18H,1H3
• InChI Key： NMUYBICTBDWMFT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol

Introduction to 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1261889-80-8)

2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1261889-80-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in drug discovery and development. The compound's molecular formula is C₁₅H₁₁FO₃N, and it features a cyano group, a fluoro substituent, and a methoxycarbonyl group, which collectively contribute to its chemical reactivity and biological activity.

The synthesis of 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol involves several well-documented methods, including the coupling of 2-fluoro-4-methoxycarbonylbenzeneboronic acid with 5-bromophenol followed by a cyano group introduction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, reducing the environmental impact and cost of production.

In the realm of medicinal chemistry, 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structural features enable it to interact with various biological targets, including enzymes and receptors. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, which are key regulators of cellular signaling pathways implicated in diseases such as cancer and neurodegenerative disorders.

One notable application of 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol is in the treatment of cancer. Research has shown that this compound can selectively inhibit the activity of certain protein kinases involved in tumor growth and metastasis. For instance, it has been found to effectively inhibit the activity of Aurora kinase A, a key player in mitotic spindle formation and chromosome segregation. By targeting this kinase, 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol can disrupt the cell cycle progression of cancer cells, leading to apoptosis and reduced tumor growth.

Beyond its potential as an anticancer agent, 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol has also been explored for its neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind its neuroprotective effects is thought to involve the modulation of signaling pathways that regulate cell survival and death.

In addition to its biological activities, 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol has found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials for electronic devices. For example, it can be used as a building block for organic semiconductors and photovoltaic materials, where its electron-withdrawing cyano group enhances charge transport properties.

The safety profile of 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in both medical and industrial settings.

In conclusion, 2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1261889-80-8) is a multifaceted compound with significant potential in various fields. Its unique chemical structure endows it with diverse biological activities and material properties, making it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.